Cas no 390815-10-8 (1H-Benzimidazole-5-carboxylic acid,1-cyclohexyl-2-[4-[2-oxo-2-[(phenylmethyl)amino]ethoxy]phenyl]-)

• Product Name: 1H-Benzimidazole-5-carboxylic acid,1-cyclohexyl-2-[4-[2-oxo-2-[(phenylmethyl)amino]ethoxy]phenyl]-
• CAS No: 390815-10-8
• MF: C₂₉H₂₉N₃O₄
• MW: 483.558267354965
• CID: 1505457
• Update Time: 2024-08-24

1H-Benzimidazole-5-carboxylic acid,1-cyclohexyl-2-[4-[2-oxo-2-[(phenylmethyl)amino]ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid,1-cyclohexyl-2-[4-[2-oxo-2-[(phenylmethyl)amino]ethoxy]phenyl]-
• 1H-Benzimidazole-5-carboxylic acid, 1-cyclohexyl-2-[4-[2-oxo-2-[(phenylmethyl)amino]ethoxy]phenyl]-

• Inchi： 1S/C29H29N3O4/c33-27(30-18-20-7-3-1-4-8-20)19-36-24-14-11-21(12-15-24)28-31-25-17-22(29(34)35)13-16-26(25)32(28)23-9-5-2-6-10-23/h1,3-4,7-8,11-17,23H,2,5-6,9-10,18-19H2,(H,30,33)(H,34,35)
• InChI Key： ZGHSMWBKKVLHPY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCC(=O)NCC3=CC=CC=C3)C=C2)N(C2CCCCC2)C2=CC=C(C(O)=O)C=C2N=1

Computed Properties

• Exact Mass: 483.21597

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• PSA: 93.45
• pka: 2.86±0.30(Predicted)